Cas no 82760-42-7 (ethyl 4-amino-3-bromo-5-nitrobenzoate)

• Product Name: ethyl 4-amino-3-bromo-5-nitrobenzoate
• CAS No: 82760-42-7
• MF: C₉H₉BrN₂O₄
• MW: 289.082761526108
• MDL: MFCD00044014
• CID: 988137
• PubChem ID: 3019079
• Update Time: 2025-04-23

ethyl 4-amino-3-bromo-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-3-bromo-5-nitrobenzoate
• CS-0029773
• EN300-204127
• Ethyl4-amino-3-bromo-5-nitrobenzoate
• EINECS 280-022-7
• NS00059349
• SCHEMBL5218836
• MFCD00044014
• C9H9BrN2O4
• DTXCID501429802
• H2FKY88FCN
• BENZOIC ACID, 4-AMINO-3-BROMO-5-NITRO-, ETHYL ESTER
• UNII-H2FKY88FCN
• SY230279
• AS-63276
• W18008
• DTXSID201002873
• AKOS025403865
• 82760-42-7

• MDL： MFCD00044014
• Inchi： 1S/C9H9BrN2O4/c1-2-16-9(13)5-3-6(10)8(11)7(4-5)12(14)15/h3-4H,2,11H2,1H3
• InChI Key： QANVLXVFIRTXFG-UHFFFAOYSA-N
• SMILES： O=C(C1C=C([N+](=O)[O-])C(N)=C(Br)C=1)OCC

Computed Properties

• Exact Mass: 287.97500
• Monoisotopic Mass: 287.97457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 98.14000
• LogP: 3.22060

Additional information on ethyl 4-amino-3-bromo-5-nitrobenzoate

Introduction to Ethyl 4-amino-3-bromo-5-nitrobenzoate (CAS No. 82760-42-7)

Ethyl 4-amino-3-bromo-5-nitrobenzoate, with the chemical formula C₉H₇BrN₂O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its ethyl ester group and a nitro-substituted benzene ring, which contribute to its unique reactivity and potential applications. The presence of both amino and bromo functional groups makes it a versatile intermediate in the synthesis of more complex molecules.

The CAS number 82760-42-7 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other analogs. Ethyl 4-amino-3-bromo-5-nitrobenzoate has garnered attention due to its role in developing novel pharmaceutical agents and agrochemicals. Its structural features allow for further functionalization, making it a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in the development of bioactive molecules derived from nitroaromatic compounds. The nitro group in ethyl 4-amino-3-bromo-5-nitrobenzoate can be reduced to an amine, introducing additional reactivity and enabling the formation of various heterocyclic structures. This transformation is particularly useful in medicinal chemistry, where such intermediates are often precursors to biologically active compounds.

The amino group provides a site for further derivatization, such as coupling with carboxylic acids or aldehydes to form amides or imines. These derivatives have been explored for their potential antimicrobial, anti-inflammatory, and anticancer properties. Additionally, the bromo substituent can undergo nucleophilic substitution reactions, allowing for the introduction of other functional groups and expanding the compound's utility in synthetic pathways.

Recent studies have highlighted the importance of nitroaromatic compounds in drug discovery. For instance, derivatives of nitrobenzoates have been investigated for their ability to modulate enzyme activity and interfere with metabolic pathways relevant to diseases such as cancer and neurodegeneration. Ethyl 4-amino-3-bromo-5-nitrobenzoate, with its multifunctional nature, aligns well with these research directions.

The pharmaceutical industry has shown particular interest in compounds that can be easily modified to target specific biological pathways. Ethyl 4-amino-3-bromo-5-nitrobenzoate fits this criterion due to its structural flexibility and the presence of multiple reactive sites. Researchers have utilized this compound in synthesizing kinase inhibitors, which are crucial in treating various forms of cancer. The ability to modify the nitro and amino groups allows for fine-tuning of the molecule's pharmacokinetic properties.

In agrochemical research, ethyl 4-amino-3-bromo-5-nitrobenzoate has been explored as a precursor for developing novel herbicides and fungicides. The nitro group's oxidizing properties make it suitable for creating compounds that can disrupt microbial growth or plant-specific metabolic processes. By leveraging its structural features, scientists have designed molecules that offer improved efficacy and environmental safety compared to traditional agrochemicals.

The synthesis of ethyl 4-amino-3-bromo-5-nitrobenzoate typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The process often includes bromination followed by nitration, followed by esterification to introduce the ethyl group. Advanced synthetic techniques such as catalytic hydrogenation have also been employed to optimize yield and purity.

The compound's stability under various conditions is another critical factor in its applicability. Ethyl 4-amino-3-bromo-5-nitrobenzoate exhibits good stability under standard storage conditions but may require protective measures against moisture and light when used in sensitive applications. Its solubility profile also influences its handling; it is generally soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it compatible with a wide range of reaction conditions.

In conclusion, ethyl 4-amino-3-bromo-5-nitrobenzoate (CAS No. 82760-42-7) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse functionalization strategies, making it a valuable tool for researchers exploring new bioactive molecules. As synthetic methodologies continue to advance, the utility of this compound is expected to expand further, contributing to innovative solutions in drug discovery and crop protection.